Cas no 2580239-62-7 (5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid
• CAS No: 2580239-62-7
• MF: C₁₅H₁₂N₂O₆
• MW: 316.265583992004
• CID: 5661956
• PubChem ID: 165889096
• Update Time: 2025-06-09

5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580239-62-7
• 5-{[(benzyloxy)carbonyl]amino}-2-nitrobenzoic acid
• EN300-27726349
• 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid

• Inchi： 1S/C15H12N2O6/c18-14(19)12-8-11(6-7-13(12)17(21)22)16-15(20)23-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,16,20)(H,18,19)
• InChI Key： NRHZFRNSQMFGLB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(C(=O)O)=C1)[N+](=O)[O-])=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.06953611g/mol
• Monoisotopic Mass: 316.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 121Ų

Additional information on 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid

Introduction to 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid (CAS No. 2580239-62-7)

5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2580239-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitrobenzoic acids, which are widely studied for their diverse biological activities and potential therapeutic applications. The presence of both a nitro group and an amino group, further functionalized with a benzyloxy carbonyl moiety, makes this molecule a versatile intermediate in the synthesis of more complex pharmacological agents.

The structural features of 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid contribute to its unique chemical properties and reactivity. The nitro group, located at the 2-position of the benzoic acid core, introduces a strong electron-withdrawing effect, which can influence the compound's solubility, stability, and interaction with biological targets. Concurrently, the amino group, protected by a benzyloxy carbonyl (Boc) group, provides a site for further chemical modifications, such as deprotection under acidic or basic conditions to yield a free amine. This dual functionality makes it an invaluable building block in the synthesis of peptidomimetics, inhibitors, and other bioactive molecules.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders, cancer, and infectious diseases. The nitrobenzoic acid scaffold has been extensively explored for its potential as an antimicrobial agent and as a precursor to more complex heterocyclic structures. For instance, derivatives of nitrobenzoic acids have shown promise in inhibiting enzymes involved in pathogenic processes. The specific substitution pattern in 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid may confer unique properties that make it particularly useful in modulating biological pathways associated with these diseases.

One of the most compelling aspects of 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid is its role as a key intermediate in the synthesis of peptide analogs. Peptides are short chains of amino acids that play crucial roles in various biological processes. However, their use as therapeutic agents is often limited by issues such as poor stability in vivo and rapid degradation by proteases. By incorporating non-natural amino acids or modified residues derived from compounds like 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid, researchers can enhance the stability and bioavailability of peptides. This approach has been successfully applied in the development of enzyme inhibitors and receptor antagonists.

The Boc-protected amino group in 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid also facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed technique for constructing complex peptide sequences. In SPPS, protected amino acids are anchored to a resin support, allowing for sequential addition of other building blocks. The ability to easily introduce functionalized intermediates like 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid into peptide chains opens up new possibilities for designing molecules with tailored biological activities. This has led to significant advancements in the field of peptidomimetics, where synthetic peptides are modified to mimic natural peptides while avoiding their limitations.

Recent studies have also highlighted the potential of nitroaromatic compounds as chemotherapeutic agents. The electron-deficient nature of nitro groups can enhance binding affinity to biological targets such as enzymes and receptors. Additionally, nitro groups can be reduced to amine groups under specific conditions, leading to structural rearrangements that may reveal new pharmacological properties. This reactivity makes 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid a promising candidate for further exploration in drug discovery.

The synthesis of 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid involves multi-step organic transformations that highlight its complexity and synthetic challenge. Typically, it begins with the nitration of benzoic acid derivatives followed by selective functionalization at the 2-position. The introduction of the benzyloxy carbonyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes.

The pharmaceutical industry continues to invest heavily in developing novel treatments for chronic diseases. Compounds like 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid serve as critical starting points for generating libraries of drug candidates. High-throughput screening (HTS) techniques have been employed to identify promising molecules based on their ability to interact with disease-related targets. The structural diversity offered by intermediates such as 5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid is essential for discovering drugs with improved efficacy and reduced side effects.

In conclusion,5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid (CAS No. 2580239-62-7) represents a significant advancement in medicinal chemistry due to its versatile structure and potential applications. Its role as an intermediate in peptide synthesis and its potential as a precursor for novel therapeutics underscore its importance in ongoing research efforts. As our understanding of biological pathways continues to expand,5-{(benzyloxy)carbonylamino}-2-nitrobenzoic acid is poised to play an increasingly critical role in the development of next-generation pharmaceuticals.